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Compound of Interest

Compound Name: 4-(1H-imidazol-2-yl)benzaldehyde

Cat. No.: B15253167

Get Quote

Compound Identity: 4-(1H-Imidazol-1-yl)benzaldehyde Role: Bifunctional Medicinal Chemistry

Scaffold[1]

Executive Summary
This technical guide profiles 4-(1H-Imidazol-1-yl)benzaldehyde (CAS 10040-98-9), a critical

intermediate in the synthesis of bioactive chalcones, Schiff bases, and coordination complexes.

[1] Unlike simple aldehydes, this molecule possesses a "push-pull" electronic structure defined

by the electron-withdrawing formyl group and the electron-rich (yet aromatic) imidazole moiety.

[1]

For researchers in drug discovery, this compound represents a privileged scaffold.[1] Its dual

functionality allows for the rapid generation of diversity-oriented libraries, particularly targeting

tubulin inhibition, antifungal pathways, and anti-tubercular activity.[1] This guide moves beyond

basic data to provide actionable protocols for handling, characterization, and synthetic

application.[1]
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The physicochemical behavior of CAS 10040-98-9 is governed by the interplay between its

basic imidazole ring and the reactive aldehyde.

Table 1: Core Physicochemical Specifications

Parameter Value / Description Technical Implication

IUPAC Name
4-(1H-imidazol-1-

yl)benzaldehyde

N-linked imidazole at the para-

position.[1][2]

Molecular Formula C₁₀H₈N₂O
High atom economy for

fragment-based design.[1]

Molecular Weight 172.18 g/mol
Ideal for Fragment-Based Drug

Discovery (FBDD).[1]

Melting Point 152°C – 155°C
Crystalline solid; sharp MP

indicates high purity.

Appearance White to light yellow powder

Color shifts to orange indicate

oxidation or Schiff base

impurities.

Solubility

Soluble: DCM, Methanol,

DMSOInsoluble: Water,

Hexane

Requires polar organic

solvents for reaction

homogeneity.[1]

pKa (Predicted) ~5.07 (Imidazole N3)

Basic.[1] Will protonate in

acidic HPLC mobile phases,

affecting retention.[1]

Structural Insight: The "Linker" Effect
The para-substitution pattern creates a rigid linear geometry. In crystal engineering and drug

design, this rigidity prevents the "floppiness" often associated with aliphatic linkers, improving

binding affinity in protein pockets (entropy-enthalpy compensation).[1]

Part 2: Critical Physicochemical Parameters &
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2.1 Solubility & Partitioning
While the logP is relatively low (approx 1.1), the compound is lipophilic enough to cross

biological membranes but polar enough to require specific solvent systems for synthesis.[1]

Protocol Tip: When using in nucleophilic additions (e.g., Grignard), the imidazole nitrogen

can coordinate with Magnesium.[1] Use >2 equivalents of reagent or protect the imidazole

(though rarely necessary due to steric availability).

2.2 Stability Profile
Oxidation: The aldehyde is susceptible to oxidation to the corresponding benzoic acid (4-

(1H-imidazol-1-yl)benzoic acid) upon prolonged exposure to air.[1]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

Self-Validation: Before use in critical steps, acquire a ¹H-NMR.[1] The aldehyde proton

singlet at ~10.0 ppm must be distinct; the appearance of a broad peak at ~13.0 ppm

indicates acid formation.

Part 3: Synthetic Utility & Reaction Monitoring[1][3]
The primary value of CAS 10040-98-9 lies in its ability to undergo Claisen-Schmidt

condensations to form chalcones.[1] These chalcones are potent pharmacophores.

Visualization: Synthetic Pathway Logic
The following diagram illustrates the divergent synthetic pathways accessible from this scaffold.
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Figure 1: Divergent synthetic utility of 4-(1H-imidazol-1-yl)benzaldehyde. Green nodes indicate

desired bioactive targets; red indicates degradation.[1]

Part 4: Analytical Protocols (Self-Validating Systems)
Accurate quantification is challenging due to the basic imidazole ring, which causes peak tailing

on standard silica-based C18 columns.[1]

4.1 HPLC Method for Purity Assessment
Objective: Quantify aldehyde purity and detect the acid impurity.

Column: C18 with Polar Embedded Group (e.g., Waters SymmetryShield or Phenomenex

Synergi Fusion).[1] Why? The polar group shields silanols, reducing tailing of the basic

imidazole.[1]

Mobile Phase A: 10mM Ammonium Acetate (pH 9.0).[1] Why? High pH keeps the imidazole

unprotonated (neutral), improving peak shape and retention.[1]

Mobile Phase B: Acetonitrile.[3]

Gradient: 5% B to 90% B over 15 minutes.

Detection: UV at 280 nm (matches the benzaldehyde π-π* transition).[1]

Flow Rate: 1.0 mL/min.

Validation Check:

Inject a standard of Benzaldehyde (neutral marker).

Inject CAS 10040-98-9.[1][2][4][5]

Pass Criteria: The tailing factor (Tf) for CAS 10040-98-9 must be < 1.[1]5. If > 1.5, increase

buffer concentration or pH.

4.2 Recrystallization Protocol (Purification)
If purity falls below 98%, use this method to remove oxidized impurities.[1]
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Dissolution: Dissolve crude solid in minimum boiling Methanol (approx. 10 mL per gram).

Filtration: Hot filter to remove insoluble polymeric species.

Crystallization: Add warm water dropwise until turbidity just persists. Re-heat to clear, then

allow to cool slowly to Room Temperature, then 4°C.

Isolation: Filter pale yellow needles. Wash with cold 50% MeOH/Water.

Drying: Vacuum dry at 40°C for 4 hours.

Part 5: Biological Relevance (Mechanism of Action)[1][2]
[3]
Research indicates that derivatives of CAS 10040-98-9, particularly the chalcones, often target

Tubulin polymerization.[1]

Visualization: SAR Logic
This diagram explains why this specific CAS number is chosen for drug design over simple

benzaldehyde.
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Figure 2: Structure-Activity Relationship (SAR) breakdown.[1] The imidazole ring provides

critical solubility and binding interactions absent in phenyl-analogs.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15253167?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

